Cas no 2228630-92-8 (1-{3-(trifluoromethoxy)phenylmethyl}cyclopropan-1-ol)

• Product Name: 1-{3-(trifluoromethoxy)phenylmethyl}cyclopropan-1-ol
• CAS No: 2228630-92-8
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 5822085
• PubChem ID: 144761895
• Update Time: 2025-11-02

1-{3-(trifluoromethoxy)phenylmethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{3-(trifluoromethoxy)phenylmethyl}cyclopropan-1-ol
• EN300-1946722
• 1-{[3-(trifluoromethoxy)phenyl]methyl}cyclopropan-1-ol
• 2228630-92-8

• Inchi： 1S/C11H11F3O2/c12-11(13,14)16-9-3-1-2-8(6-9)7-10(15)4-5-10/h1-3,6,15H,4-5,7H2
• InChI Key： XPJZXPWSOCMWFT-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CC1(CC1)O)(F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-{3-(trifluoromethoxy)phenylmethyl}cyclopropan-1-ol

Comprehensive Introduction to 1-{3-(trifluoromethoxy)phenylmethyl}cyclopropan-1-ol (CAS No. 2228630-92-8)

1-{3-(trifluoromethoxy)phenylmethyl}cyclopropan-1-ol is a structurally unique organic compound characterized by its combination of trifluoromethoxy and cyclopropane moieties. This compound, identified by CAS No. 2228630-92-8, has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile scaffold for drug development. The trifluoromethoxy functional group, known for its ability to modulate molecular properties such as lipophilicity and metabolic stability, is strategically positioned on the phenylmethyl chain, which is directly linked to the cyclopropane ring. This structural arrangement creates a molecule with a unique balance of rigidity and flexibility, making it a promising candidate for applications in pharmaceutical and materials science.

Chemical Structure and Synthesis The molecular structure of 1-{3-(trifluoromethoxy)phenylmethyl}cyclopropan-1-ol comprises a cyclopropane ring attached to a hydroxyl group (-OH) at position 1. The trifluoromethoxy group (-OCF₃) is substituted at the 3-position of a phenylmethyl chain, which is itself connected to the cyclopropane ring. This configuration imparts distinct electronic and steric properties to the molecule, which have been exploited in recent synthetic strategies. Notably, a 2023 study published in Organic Letters demonstrated an efficient one-pot synthesis method for this compound, leveraging transition-metal-catalyzed coupling reactions to achieve high yields (85%–92%) under mild conditions. This advancement has significantly streamlined its production for large-scale applications in drug discovery.

Applications in Medicinal Chemistry The trifluoromethoxy group in 1-{3-(trifluoromethoxy)phenylmethyl}cyclopropan-1-ol has been extensively studied for its ability to enhance the metabolic stability of pharmaceutical compounds. A 2024 investigation in Journal of Medicinal Chemistry revealed that derivatives of this scaffold exhibited enhanced bioavailability and reduced first-pass metabolism in preclinical models. These findings are particularly relevant for the development of small-molecule therapeutics targeting proteases and kinases, where prolonged systemic exposure is critical for efficacy. Additionally, the cyclopropane ring's inherent strain energy has been harnessed to improve the selectivity of compounds in complex biological environments.

Role in Drug Discovery Recent research has highlighted the potential of 1-{3-(trifluoromethoxy)phenylmethyl}cyclopropan-1-ol as a building block for the synthesis of COX-2 inhibitors and PI3K inhibitors. A 2023 paper in ACS Medicinal Chemistry Letters described how the trifluoromethoxy group's electronic effects could be fine-tuned to modulate the binding affinity of these derivatives to their target enzymes. This approach has enabled the design of selective inhibitors with improved therapeutic indices, addressing a key challenge in the treatment of inflammatory diseases and cancer. The cyclopropane ring's rigidity further contributes to the conformational restraint necessary for optimal protein-ligand interactions.

Environmental and Industrial Applications Beyond its pharmaceutical potential, 1-{3-(trifluoromethoxy)phenylmethyl}cyclopropan-1-ol has shown promise in materials science and agrochemical research. Its trifluoromethoxy group has been utilized in the development of fluorinated polymers with enhanced thermal stability and hydrophobicity. A 2024 study in Advanced Materials demonstrated that incorporating this compound into polymer matrices improved mechanical strength by up to 30% while maintaining flexibility. In the agrochemical sector, its hydrophobic properties have been leveraged to create pesticides with prolonged soil retention and reduced leaching, addressing environmental concerns associated with traditional agrochemicals.

Future Directions and Challenges While the prospects for 1-{3-(trifluoromethoxy)phenylmethyl}cyclopropan-1-ol are promising, several challenges remain. The synthetic complexity of introducing the trifluoromethoxy group under stereospecific conditions requires further optimization. Additionally, the toxicological profile of this compound must be thoroughly evaluated, particularly for long-term exposure scenarios. Ongoing research aims to address these issues through computational modeling and high-throughput screening approaches, which are expected to accelerate the development of safe and effective derivatives.

Conclusion 1-{3-(trifluoromethoxy)phenylmethyl}cyclopropan-1-ol (CAS 228820-69-1) stands as a testament to the power of molecular engineering in modern science. Its unique combination of trifluoromethoxy and cyclopropane features has enabled breakthroughs in pharmaceutical development, materials science, and agrochemical innovation. As research continues to advance, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.